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Compound of Interest

Compound Name: Dotriacontane-d66

Cat. No.: B3029326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and testing

methodologies for the deuterated long-chain alkane, n-Dotriacontane-d66. This document is

intended to serve as a detailed reference for researchers, scientists, and professionals in drug

development who utilize this compound as an internal standard or in other analytical

applications.

Compound Information
n-Dotriacontane-d66 is a saturated hydrocarbon in which all 66 hydrogen atoms have been

replaced with deuterium. Its high level of isotopic enrichment and chemical purity make it an

excellent internal standard for mass spectrometry-based analyses, particularly in metabolomics

and environmental testing.

Quantitative Data Summary
The following tables summarize the typical physical and chemical properties of n-

Dotriacontane-d66 based on data from various suppliers and chemical databases. These

values are representative of a standard Certificate of Analysis.

Table 1: General Properties
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Property Value Source

Chemical Name n-Dotriacontane-d66

Synonym(s) Dicetyl-d66 [1]

CAS Number 62369-68-0 [1][2]

Unlabelled CAS Number 544-85-4 [1][2]

Molecular Formula C₃₂D₆₆ [2]

Molecular Weight 517.28 g/mol [1]

Form Powder

Table 2: Analytical Specifications

Parameter Specification Method

Chemical Purity ≥98% GC-MS

Isotopic Enrichment ≥98 atom % D Mass Spectrometry

Appearance White to off-white solid Visual Inspection

Solubility
Soluble in isooctane and other

organic solvents

Experimental Protocols
The quality and specifications of n-Dotriacontane-d66 are confirmed through a series of

analytical tests. The methodologies for the key experiments are detailed below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis
Objective: To determine the chemical purity of n-Dotriacontane-d66 and to identify any

potential organic impurities.

Methodology:
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Sample Preparation: A dilute solution of n-Dotriacontane-d66 is prepared in a high-purity

organic solvent such as hexane or isooctane.

Instrumentation: An Agilent 6890N GC system (or equivalent) coupled with a 5973 Mass

Selective Detector (MSD) is used for the analysis.

GC Conditions:

Column: HP-5MS (30 m x 0.250 mm, 0.25 µm film thickness) or equivalent.

Inlet: Splitless mode at 300 °C.

Carrier Gas: Helium at a constant flow rate of 0.9 mL/min.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 3 minutes.

Ramp 1: 30 °C/min to 260 °C.

Ramp 2: 15 °C/min to 300 °C.

Hold at 300 °C for 18 minutes.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 50-600.

Data Analysis: The purity is determined by calculating the area percentage of the n-

Dotriacontane-d66 peak relative to the total area of all peaks in the chromatogram.

High-Resolution Mass Spectrometry (HR-MS) for
Isotopic Enrichment
Objective: To accurately determine the percentage of deuterium incorporation in the molecule.
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Methodology:

Sample Introduction: The sample is introduced into the mass spectrometer via a suitable

method, such as direct infusion or after separation by liquid chromatography (LC).

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole-Orbitrap (Q-

Orbitrap) HRMS, is utilized.

Data Acquisition: A full scan mass spectrum is acquired in positive ion mode.

Data Analysis:

The isotopic cluster of the molecular ion is analyzed.

The intensities of the peaks corresponding to the fully deuterated species (d66) and the

less-deuterated species (d65, d64, etc.) are measured.

The isotopic enrichment is calculated based on the relative abundances of these isotopic

ions.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Objective: To confirm the structural integrity of the n-Dotriacontane-d66 molecule.

Methodology:

Sample Preparation: The sample is dissolved in a suitable non-deuterated solvent.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Experiment: A Deuterium (²H) NMR spectrum is acquired.

Data Analysis: The resulting spectrum is analyzed to ensure that the deuterium signals are

consistent with the known structure of n-dotriacontane. The absence of significant proton

(¹H) signals confirms the high level of deuteration. For highly deuterated compounds, ²H

NMR can be a more effective technique for structure verification than conventional ¹H NMR.
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Visualizations
The following diagrams illustrate the workflow for the quality control analysis of n-

Dotriacontane-d66.
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Caption: Quality Control Workflow for n-Dotriacontane-d66.
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Caption: GC-MS Protocol for Purity Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

